Cas no 252670-82-9 (4-pyridineethanesulfonyl chloride)

• Product Name: 4-pyridineethanesulfonyl chloride
• CAS No: 252670-82-9
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• MDL: MFCD08445803
• CID: 1422019
• PubChem ID: 18670393
• Update Time: 2025-06-12

4-pyridineethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-pyridineethanesulfonyl chloride
• 2-(pyridin-4-yl)ethanesulfonyl chloride
• 2-Pyridin-4-Ylethanesulfonyl Chloride
• 2-(Pyridin-4-yl)ethane-1-sulfonyl chloride
• BS-13684
• DTXSID60595442
• 2-(pyridin-4-yl)ethane-1-sulfonylchloride
• 2-(Pyridin-4-yl)ethane-1-sulphonyl chloride
• J-015901
• AKOS005264366
• EN300-58140
• 252670-82-9
• CS-0450375
• DB-346337
• SCHEMBL2252187
• MFCD08445803

• MDL： MFCD08445803
• Inchi： 1S/C7H8ClNO2S/c8-12(10,11)6-3-7-1-4-9-5-2-7/h1-2,4-5H,3,6H2
• InChI Key： WHXRBCKHWPNHMP-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=CN=CC=1)(=O)=O

Computed Properties

• Exact Mass: 204.99654
• Monoisotopic Mass: 204.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.390
• PSA: 47.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-pyridineethanesulfonyl chloride

Chemical Profile of 4-pyridineethanesulfonyl chloride (CAS No. 252670-82-9)

4-pyridineethanesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 252670-82-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The pyridineethane moiety in its structure imparts unique electronic and steric properties, making it a valuable building block for medicinal chemistry applications.

The structure of 4-pyridineethanesulfonyl chloride consists of a pyridine ring substituted with an ethanesulfonyl group at the 4-position, followed by a chlorine atom. This arrangement facilitates its role as a versatile synthon in organic synthesis, particularly in the introduction of sulfonyl groups into other molecular frameworks. The sulfonyl chloride functionality is highly reactive, enabling nucleophilic substitution reactions that are pivotal in constructing complex heterocyclic compounds.

In recent years, 4-pyridineethanesulfonyl chloride has been extensively studied for its potential applications in drug discovery. Its ability to serve as a precursor for sulfonamides has made it particularly relevant in the development of antibiotics, antiviral agents, and anti-inflammatory drugs. The pyridine scaffold is known for its presence in numerous pharmacologically active compounds, including kinase inhibitors and central nervous system (CNS) therapeutics. The introduction of sulfonyl groups via 4-pyridineethanesulfonyl chloride can enhance the metabolic stability and binding affinity of drug candidates.

One of the most compelling aspects of 4-pyridineethanesulfonyl chloride is its utility in peptide coupling reactions. Sulfonyl chlorides are commonly employed as activating agents for carboxylic acids, forming stable amide bonds under mild conditions. This property makes it an indispensable reagent in solid-phase peptide synthesis (SPPS), where high yields and purity are critical for producing peptide-based therapeutics. Recent advancements in peptide drug design have highlighted the importance of optimizing synthetic routes, and 4-pyridineethanesulfonyl chloride has emerged as a key intermediate in these efforts.

The pharmaceutical industry has also explored 4-pyridineethanesulfonyl chloride as a tool for developing novel sulfonamide-based drugs targeting various diseases. For instance, sulfonamides have been successfully used in treating bacterial infections due to their mechanism of inhibiting bacterial dihydropteroate synthase. Researchers have leveraged the reactivity of 4-pyridineethanesulfonyl chloride to modify existing sulfonamide scaffolds or to create entirely new derivatives with enhanced pharmacological properties. The versatility of this compound allows chemists to fine-tune molecular structures, improving drug efficacy and reducing side effects.

Beyond pharmaceutical applications, 4-pyridineethanesulfonyl chloride has found utility in materials science and agrochemical research. Its ability to introduce sulfonyl groups into organic molecules has been exploited in the development of novel polymers and specialty chemicals. In agrochemistry, sulfonyl-containing compounds often exhibit potent herbicidal or fungicidal activity, making them valuable for crop protection strategies. The synthesis of such compounds frequently relies on 4-pyridineethanesulfonyl chloride as a key intermediate, underscoring its broad industrial relevance.

Recent studies have also demonstrated the role of 4-pyridineethanesulfonyl chloride in catalytic processes and transition-metal-catalyzed reactions. Its reactivity with various nucleophiles allows for the construction of complex molecular architectures under controlled conditions. This has opened up new avenues for synthetic organic chemistry, particularly in the preparation of heterocyclic compounds that are difficult to access through traditional methods. The compound's compatibility with modern catalytic systems makes it an attractive choice for researchers seeking efficient synthetic routes.

The safety and handling of 4-pyridineethanesulfonyl chloride are paramount considerations in industrial and laboratory settings. While it is not classified as a hazardous material under standard regulatory guidelines, proper precautions must be taken to prevent exposure during synthesis and purification processes. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn at all times when working with this compound. Additionally, adequate ventilation and inert atmosphere conditions may be necessary depending on the specific application.

In conclusion, 4-pyridineethanesulfonyl chloride (CAS No. 252670-82-9) is a multifaceted compound with significant applications across multiple scientific disciplines. Its role as an intermediate in pharmaceutical synthesis, particularly in the development of sulfonamide-based drugs, underscores its importance in medicinal chemistry research. Furthermore, its utility in peptide coupling reactions and materials science highlights its broad industrial relevance. As research continues to uncover new applications for this compound, its significance is expected to grow further.